(E)-N-((1-((E)-3-(furan-2-yl)acryloyl)piperidin-4-yl)methyl)-2-phenylethenesulfonamide

• IUPAC Name: (E)-N-[[1-[(E)-3-(furan-2-yl)prop-2-enoyl]piperidin-4-yl]methyl]-2-phenylethenesulfonamide
• InChI: InChI=1S/C21H24N2O4S/c24-21(9-8-20-7-4-15-27-20)23-13-10-19(11-14-23)17-22-28(25,26)16-12-18-5-2-1-3-6-18/h1-9,12,15-16,19,22H,10-11,13-14,17H2/b9-8+,16-12+
• InChI Key: FLZHJQYBHCSBQW-LFZNACJFSA-N
• Canonical SMILES: C1CN(CCC1CNS(=O)(=O)C=CC2=CC=CC=C2)C(=O)C=CC3=CC=CO3
• Isomeric SMILES: C1CN(CCC1CNS(=O)(=O)/C=C/C2=CC=CC=C2)C(=O)/C=C/C3=CC=CO3
• Molecular Formula: C21H24N2O4S
• Molecular Weight: 400.5 g/mol

Description

(E)-N-((1-((E)-3-(furan-2-yl)acryloyl)piperidin-4-yl)methyl)-2-phenylethenesulfonamide is a useful research compound. Its molecular formula is C21H24N2O4S and its molecular weight is 400.49. The purity is usually 95%.
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Scientific Research Applications

Pharmacodynamics and Pharmacokinetics in Drug Development

The compound's relevance may be inferred from research on similar acrylamide derivatives, which have been explored for their pharmacological properties, including neuroprotective effects and anti-cancer potentials. For example, organotin(IV) complexes of certain acrylates have shown significant anticarcinogenicity and toxicity, highlighting the importance of the structural moiety for biological activity (Ali, Shahzadi, & Imtiaz-ud-Din, 2018) $source$source.

Neuroprotective and Anti-Aging Effects

Essential oils from Piper species, which contain complex mixtures of compounds, have demonstrated neuroprotective and anti-aging potentials. These findings suggest a broader spectrum of biological activities that (E)-N-((1-((E)-3-(furan-2-yl)acryloyl)piperidin-4-yl)methyl)-2-phenylethenesulfonamide might possess, given its structural complexity and potential for interaction with biological systems (Ayaz, Sadiq, Junaid, Ullah, Subhan, & Ahmed, 2017) $source$source.

Applications in Traditional and Modern Medicine

Piper species have been used in traditional medicine to treat various diseases, underscoring the medicinal value of compounds within these plants. The diverse biological activities reported for Piper species, including antimicrobial, antiprotozoal, and cytotoxic activities, highlight the potential application areas for (E)-N-((1-((E)-3-(furan-2-yl)acryloyl)piperidin-4-yl)methyl)-2-phenylethenesulfonamide in modern pharmaceutical research (Salehi et al., 2019) $source$source.

Synthetic Routes and Chemical Properties

Research on the synthesis and characterization of novel cyclic compounds containing aminobenzenesulfonamide, related to the compound , provides insights into synthetic methodologies that can be applied for its production and modification to enhance biological activity or solubility (Kaneda, 2020) $source$source.